4-((4-fluorophenyl)sulfonyl)-N-((tetrahydrofuran-2-yl)methyl)-2-(p-tolyl)oxazol-5-amine

• IUPAC Name: 4-(4-fluorophenyl)sulfonyl-2-(4-methylphenyl)-N-(oxolan-2-ylmethyl)-1,3-oxazol-5-amine
• InChI: InChI=1S/C21H21FN2O4S/c1-14-4-6-15(7-5-14)19-24-21(20(28-19)23-13-17-3-2-12-27-17)29(25,26)18-10-8-16(22)9-11-18/h4-11,17,23H,2-3,12-13H2,1H3
• InChI Key: NBYIVWRZIJLGSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)NCC3CCCO3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C21H21FN2O4S
• Molecular Weight: 416.5 g/mol

Description

4-((4-fluorophenyl)sulfonyl)-N-((tetrahydrofuran-2-yl)methyl)-2-(p-tolyl)oxazol-5-amine is a useful research compound. Its molecular formula is C21H21FN2O4S and its molecular weight is 416.47. The purity is usually 95%.
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Scientific Research Applications

Polymer Synthesis and Modification

Guanidinium-functionalized polymer electrolytes synthesized via reactions involving activated fluorophenyl-amine components show precise control over cation functionality without side reactions, indicating potential applications in energy storage devices (Kim et al., 2011). Similarly, the synthesis of fluorinated poly(ether sulfone imide)s demonstrates applications in creating materials with high thermal stability and low dielectric constants, suitable for electronic applications (Wang et al., 2014).

Spectroscopy and Structural Elucidation

Studies on sulfonyl aromatic alcohols and derivatives, through reactions including sulfonation and chlorosulfonation, offer insights into the chemical properties and structural analysis of sulfonyl-containing compounds. These include elucidating structures through NMR, IR, and other spectroscopic methods, which are crucial in the development of new materials with specific optical, electronic, or bioactive properties (Elizalde-González et al., 2012); (Ohba et al., 2012).

Materials with Specific Properties

The development of electrophoretic and biocompatible materials, as well as the synthesis of compounds with potential anticancer activities, highlights the diversity of applications for compounds with complex sulfonyl and heterocyclic structures. This includes the exploration of materials for biomedical applications, such as drug delivery systems and cancer treatment, showcasing the broad potential of chemical compounds in contributing to advancements in healthcare and materials science (Hayashi & Takasu, 2015); (Zyabrev et al., 2022).